Cas no 5471-42-1 ( )

• Product Name: &nbsp
• CAS No: 5471-42-1
• MF: C₁₆H₁₆ClNO₄
• MW: 321.755543708801
• CID: 942665
• PubChem ID: 54598486
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1,2-bis(1,3-benzodioxol-5-yl)ethanamine,hydrochloride
• NSC-26652
• NSC26652
• 5471-42-1
•  

• Inchi： 1S/C16H15NO4.ClH/c17-12(11-2-4-14-16(7-11)21-9-19-14)5-10-1-3-13-15(6-10)20-8-18-13;/h1-4,6-7,12H,5,8-9,17H2;1H
• InChI Key： ADFMWBISLNQJED-UHFFFAOYSA-N
• SMILES： Cl.O1COC2=CC=C(C=C12)C(CC1=CC=C2C(=C1)OCO2)N

Computed Properties

• Exact Mass: 285.10015
• Monoisotopic Mass: 321.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 366
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.9A^2

Experimental Properties

• Density: 1.36
• Boiling Point: 422°C at 760 mmHg
• Flash Point: 225.2°C
• Refractive Index: 1.646
• PSA: 62.94
• LogP: 3.88880